(2S)-4-methylpentan-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This typically includes the compound’s systematic name, common names, and structural formula. It may also include its appearance and odor if it’s a common substance .
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reaction conditions, and the yield of the product .Molecular Structure Analysis
This involves determining the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, and refractive index. It also includes chemical properties like acidity/basicity, reactivity, and types of reactions the compound undergoes .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-4-methylpentan-2-amine involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methylpentan-2-one", "ammonia", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Reduction of 4-methylpentan-2-one with sodium borohydride in the presence of water to form (2S)-4-methylpentan-2-ol", "Step 2: Conversion of (2S)-4-methylpentan-2-ol to (2S)-4-methylpentan-2-amine through a reductive amination reaction using ammonia and sodium borohydride", "Step 3: Purification of (2S)-4-methylpentan-2-amine through acid-base extraction using hydrochloric acid and sodium hydroxide" ] } | |
CAS RN |
34017-11-3 |
Molecular Formula |
C6H15N |
Molecular Weight |
101.19 g/mol |
IUPAC Name |
(2S)-4-methylpentan-2-amine |
InChI |
InChI=1S/C6H15N/c1-5(2)4-6(3)7/h5-6H,4,7H2,1-3H3/t6-/m0/s1 |
InChI Key |
UNBMPKNTYKDYCG-LURJTMIESA-N |
Isomeric SMILES |
C[C@@H](CC(C)C)N |
Canonical SMILES |
CC(C)CC(C)N |
Purity |
86 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.